Farnesyl Alcohol Azide
Farnesyl Alcohol Azide
Protein farnesylation is a posttranslational modification where a farnesyl isoprenoid moiety is attached to cysteine residues located near the C-terminus of proteins. Farnesyl alcohol azide acts as a replacement for endogenously-produced farnesyl alcohol and becomes attached to proteins through normal biological processes in cells or animals. The terminal azide group can then be used in simple chemical linking reactions, known as click chemistry, to readily tag farnesylated proteins for subsequent analysis.
Brand Name:
Vulcanchem
CAS No.:
851667-96-4
VCID:
VC0157452
InChI:
InChI=1S/C16H28N3O/c1-14(7-5-9-16(3)11-13-20)6-4-8-15(2)10-12-18-19-17/h7-8,11,17,20H,4-6,9-10,12-13H2,1-3H3/q+1/b14-7+,15-8+,16-11+
SMILES:
CC(=CCCC(=CCO)C)CCC=C(C)CCN=[N+]=N
Molecular Formula:
C15H25N3O
Molecular Weight:
263.4
Farnesyl Alcohol Azide
CAS No.: 851667-96-4
Reference Standards
VCID: VC0157452
Molecular Formula: C15H25N3O
Molecular Weight: 263.4
| CAS No. | 851667-96-4 |
|---|---|
| Product Name | Farnesyl Alcohol Azide |
| Molecular Formula | C15H25N3O |
| Molecular Weight | 263.4 |
| IUPAC Name | [(3E,7E,11E)-13-hydroxy-3,7,11-trimethyltrideca-3,7,11-trienyl]imino-iminoazanium |
| Standard InChI | InChI=1S/C16H28N3O/c1-14(7-5-9-16(3)11-13-20)6-4-8-15(2)10-12-18-19-17/h7-8,11,17,20H,4-6,9-10,12-13H2,1-3H3/q+1/b14-7+,15-8+,16-11+ |
| Standard InChIKey | FRARHOTUPWLCHV-RDUMTQBOSA-N |
| SMILES | CC(=CCCC(=CCO)C)CCC=C(C)CCN=[N+]=N |
| Description | Protein farnesylation is a posttranslational modification where a farnesyl isoprenoid moiety is attached to cysteine residues located near the C-terminus of proteins. Farnesyl alcohol azide acts as a replacement for endogenously-produced farnesyl alcohol and becomes attached to proteins through normal biological processes in cells or animals. The terminal azide group can then be used in simple chemical linking reactions, known as click chemistry, to readily tag farnesylated proteins for subsequent analysis. |
| Reference | 1.Kho, Y.,Kim, S.C.,Jiang, C., et al. A tagging-via-substrate technology for detection and proteomics of farnesylated proteins. Proceedings of the National Academy of Sciences of the United States of America 101(34), 12479-12484 (2004). |
| PubChem Compound | 137699709 |
| Last Modified | Nov 11 2021 |
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